Cas no 1033016-00-0 ((2S,3R)-2-(benzylamino)-3-hydroxybutanoic acid)

• Product Name: (2S,3R)-2-(benzylamino)-3-hydroxybutanoic acid
• CAS No: 1033016-00-0
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6010624
• PubChem ID: 12125388
• Update Time: 2025-06-12

(2S,3R)-2-(benzylamino)-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-(benzylamino)-3-hydroxybutanoic acid
• EN300-184286
• DTXSID30478056
• L-Threonine, N-(phenylmethyl)-
• 681851-22-9
• 1033016-00-0
• benzyl-threonine
• SCHEMBL7599136

• Inchi： 1S/C11H15NO3/c1-8(13)10(11(14)15)12-7-9-5-3-2-4-6-9/h2-6,8,10,12-13H,7H2,1H3,(H,14,15)/t8-,10+/m1/s1
• InChI Key： CNVHWCWOUHXSLK-SCZZXKLOSA-N
• SMILES： O[C@H](C)[C@@H](C(=O)O)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 69.6Ų

Additional information on (2S,3R)-2-(benzylamino)-3-hydroxybutanoic acid

Introduction to (2S,3R)-2-(benzylamino)-3-hydroxybutanoic Acid (CAS No. 1033016-00-0)

(2S,3R)-2-(benzylamino)-3-hydroxybutanoic acid, identified by its CAS number 1033016-00-0, is a chiral amino acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its specific stereochemical configuration at the 2S and 3R positions, exhibits unique chemical and biological properties that make it a valuable candidate for various research applications.

The molecular structure of (2S,3R)-2-(benzylamino)-3-hydroxybutanoic acid consists of a four-carbon chain with hydroxyl and amino substituents arranged in a stereospecific manner. The presence of the benzylamino group at the 2-position enhances its solubility and reactivity, making it a versatile building block for the synthesis of more complex molecules. This feature has been exploited in the development of novel therapeutic agents targeting a range of diseases.

In recent years, there has been growing interest in the potential applications of chiral amino acid derivatives like (2S,3R)-2-(benzylamino)-3-hydroxybutanoic acid in drug discovery and development. The stereochemistry of this compound plays a crucial role in determining its biological activity, making it an essential component in the design of enantiomerically pure drugs. Such drugs are often more effective and have fewer side effects compared to their racemic counterparts.

One of the most promising areas of research involving (2S,3R)-2-(benzylamino)-3-hydroxybutanoic acid is its application as a precursor in the synthesis of protease inhibitors. Proteases are enzymes that play a critical role in various physiological processes, including inflammation and cancer progression. By inhibiting specific proteases, it is possible to modulate these processes and develop new treatments for associated diseases. Recent studies have demonstrated that derivatives of (2S,3R)-2-(benzylamino)-3-hydroxybutanoic acid can effectively inhibit certain proteases while maintaining high selectivity, thereby reducing off-target effects.

Another significant area where this compound has shown promise is in the field of neuroscience. Neurotransmitter receptors and transporters are often targeted by small molecules to treat neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. The unique structural features of (2S,3R)-2-(benzylamino)-3-hydroxybutanoic acid make it an ideal candidate for designing ligands that can interact with these targets. Preliminary research indicates that analogs of this compound may have neuroprotective properties and could potentially be developed into new therapies for neurodegenerative diseases.

The synthesis of (2S,3R)-2-(benzylamino)-3-hydroxybutanoic acid has also been optimized to improve yield and scalability for industrial applications. Advances in asymmetric synthesis techniques have enabled the production of this compound in high enantiomeric purity, which is crucial for pharmaceutical use. These techniques often involve catalytic methods that minimize waste and energy consumption, aligning with the growing emphasis on sustainable chemistry practices.

In addition to its pharmaceutical applications, (2S,3R)-2-(benzylamino)-3-hydroxybutanoic acid has found utility in materials science and biotechnology. Its chiral nature makes it a valuable tool for studying molecular recognition processes and developing novel materials with specific functionalities. For instance, this compound can be used to create chiral catalysts that enhance the efficiency of chemical reactions while reducing environmental impact.

The biological activity of (2S,3R)-2-(benzylamino)-3-hydroxybutanoic acid has also been explored in the context of immunomodulation. Research suggests that certain derivatives of this compound can modulate immune responses by interacting with immune cells and signaling pathways. This opens up possibilities for developing new immunotherapies that could be used to treat autoimmune diseases or enhance vaccine efficacy.

Efforts are ongoing to further elucidate the mechanisms by which (2S,3R)-2-(benzylamino)-3-hydroxybutanoic acid exerts its biological effects. Advanced computational methods and structural biology techniques are being employed to understand how this compound interacts with biological targets at the molecular level. This knowledge is essential for optimizing its therapeutic potential and developing next-generation drugs based on its structure.

The future prospects for (2S,3R)-2-(benzylamino)-3-hydroxybutanoic acid are promising, with ongoing research expected to uncover new applications and refine existing ones. As our understanding of chiral chemistry and its biological implications continues to grow, compounds like this one will play an increasingly important role in medicine and biotechnology. The development of innovative synthetic strategies will also contribute to making such compounds more accessible for research and commercial use.